Cas no 1543133-77-2 ((3-amino-4,4,4-trifluorobutyl)dimethylamine)

• Product Name: (3-amino-4,4,4-trifluorobutyl)dimethylamine
• CAS No: 1543133-77-2
• Molecular Formula: C₆H₁₃F₃N₂
• Molecular Weight: 170.176031827927
• CID: 6422356
• PubChem ID: 82534986

(3-amino-4,4,4-trifluorobutyl)dimethylamine Properties

Names and Identifiers

• (3-amino-4,4,4-trifluorobutyl)dimethylamine
• 1,3-Butanediamine, 4,4,4-trifluoro-N1,N1-dimethyl-
• EN300-1929751
• 1543133-77-2

• InChIKey： GCMULHWFVUQMAG-UHFFFAOYSA-N
• Inchi： 1S/C6H13F3N2/c1-11(2)4-3-5(10)6(7,8)9/h5H,3-4,10H2,1-2H3
• SMILES： C(N(C)C)CC(N)C(F)(F)F

Computed Properties

• Exact Mass: 170.10308291g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.10308291g/mol
• Heavy Atom Count: 11
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Boiling Point: 161.7±35.0 °C(Predicted)
• pka: 9.17±0.28(Predicted)
• Density: 1.095±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines